Cas no 1448326-33-7 ((S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine)

• Product Name: (S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine
• CAS No: 1448326-33-7
• MF: C₁₃H₁₀BrCl₂FN₂O
• MW: 380.039703845978
• CID: 2092402
• PubChem ID: 84819346
• Update Time: 2025-05-20

(S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• (S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine
• (S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine
• DB-248059
• FAL5TD6R9R
• DTXSID901157023
• (S)-5-bromo-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)-2-aminopyridine
• SCHEMBL16241930
• 1448326-33-7
• 5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine, (S)-
• 5-Bromo-3-[(1S)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-2-pyridinamine
• 2-Pyridinamine, 5-bromo-3-[(1S)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-
• 5-BROMO-3-[(1S)-1-(2,6-DICHLORO-3-FLUOROPHENYL)ETHOXY]PYRIDIN-2-AMINE
• URFUZAZEKBBCEY-LURJTMIESA-N

• MDL： MFCD28099329
• Inchi： 1S/C13H10BrCl2FN2O/c1-6(11-8(15)2-3-9(17)12(11)16)20-10-4-7(14)5-19-13(10)18/h2-6H,1H3,(H2,18,19)/t6-/m0/s1
• InChI Key： URFUZAZEKBBCEY-LURJTMIESA-N
• SMILES： BrC1=CN=C(C(=C1)O[C@@H](C)C1C(=CC=C(C=1Cl)F)Cl)N

Computed Properties

• Exact Mass: 377.93376g/mol
• Monoisotopic Mass: 377.93376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 48.1Ų

Additional information on (S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine

Comprehensive Overview of (S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine (CAS No. 1448326-33-7)

(S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine (CAS No. 1448326-33-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and organic synthesis. This compound belongs to the class of halogenated pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of bromine, chlorine, and fluorine atoms in its structure enhances its reactivity and makes it a valuable intermediate in the synthesis of bioactive molecules.

The molecular formula of (S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine is C13H10BrCl2FN2O, with a molecular weight of approximately 378.04 g/mol. Its unique stereochemistry, indicated by the (S)-configuration, plays a crucial role in its biological activity and interaction with target proteins. Researchers are particularly interested in this compound due to its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic applications in oncology and inflammatory diseases.

One of the key features of (S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine is its ability to serve as a building block in the synthesis of more complex molecules. Its pyridine core and halogen substituents make it an ideal candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

In recent years, the demand for halogenated pyridine derivatives like (S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine has surged, driven by the growing interest in targeted drug therapies. The compound's potential applications extend to the development of small-molecule inhibitors for enzymes involved in signal transduction pathways. This aligns with current trends in precision medicine, where researchers aim to design compounds with high specificity and minimal off-target effects.

The synthesis of (S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine typically involves multi-step organic reactions, including halogenation, etherification, and amination. Advanced techniques such as asymmetric synthesis and chiral resolution are employed to achieve the desired stereochemistry. The compound's purity and enantiomeric excess are critical parameters, often verified using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a commercial perspective, (S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability may vary depending on the scale of procurement and the level of purity required. Researchers and manufacturers are advised to source the compound from reputable suppliers to ensure consistency and compliance with regulatory standards.

In conclusion, (S)-5-Bromo-3-(1-(2,6-dichloro-3-fluorophenyl)-ethoxy)pyridin-2-amine (CAS No. 1448326-33-7) represents a valuable tool in the arsenal of synthetic chemists and drug developers. Its unique structural features and potential biological activities make it a compound of interest in the ongoing quest for innovative therapeutic agents. As research in this field progresses, the applications of this compound are likely to expand, further solidifying its importance in the chemical and pharmaceutical industries.